3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid

• IUPAC Name: 3-[(3,5-dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H22N2O3/c1-8-4-9(2)7-14(6-8)12(17)13-5-10(3)11(15)16/h8-10H,4-7H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key: LJXCXTRCJRNUHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)NCC(C)C(=O)O)C
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid, also known as DMAPA, is a synthetic amino acid that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid functions as an amino acid analog, incorporating into peptides and proteins during synthesis. Its unique structure allows for the formation of stable peptide bonds, resulting in the production of biologically active peptides and proteins.
Biochemical and Physiological Effects:
3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid has been shown to have minimal toxicity and is well-tolerated in vivo. Studies have shown that it exhibits selective antimicrobial activity against Gram-negative bacteria and can inhibit the growth of cancer cells. Additionally, 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid has been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid in lab experiments is its ability to form stable peptide bonds, allowing for the synthesis of biologically active peptides and proteins. Additionally, 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid has low toxicity and is well-tolerated in vivo. However, one limitation of using 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid is its relatively high cost compared to other amino acids.

Future Directions

For the use of 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid include drug delivery, peptide and protein synthesis, and further studies on its antimicrobial and anticancer properties.

Synthesis Methods

3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid is synthesized using a multistep process that involves the reaction of 3,5-dimethylpiperidine-1-carboxylic acid with N,N-dimethylformamide dimethyl acetal followed by the addition of N-tert-butoxycarbonyl-2-amino-2-methylpropanoic acid. The resulting product is then deprotected using trifluoroacetic acid to yield 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid.

Scientific Research Applications

3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid has been studied for its potential applications in various fields such as drug delivery, peptide synthesis, and protein engineering. Its unique structure allows for the formation of stable peptide bonds, making it a useful tool in peptide synthesis. Additionally, 3-[(3,5-Dimethylpiperidine-1-carbonyl)amino]-2-methylpropanoic acid has been used as a building block for the synthesis of biologically active peptides and proteins.